Cas no 62872-17-7 (2-Propanol, 1,1-dibromo-3-iodo-)

2-Propanol, 1,1-dibromo-3-iodo- structure
62872-17-7 structure
Product Name:2-Propanol, 1,1-dibromo-3-iodo-
CAS No:62872-17-7
MF:C3H5Br2IO
MW:343.783672094345
CID:429520
PubChem ID:71382110
Update Time:2025-04-19

2-Propanol, 1,1-dibromo-3-iodo- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1,1-dibromo-3-iodo-
    • 1,1-dibromo-3-iodopropan-2-ol
    • 62872-17-7
    • DTXSID40804509
    • Inchi: 1S/C3H5Br2IO/c4-3(5)2(7)1-6/h2-3,7H,1H2
    • InChI Key: NDGBULUSRMAZSY-UHFFFAOYSA-N
    • SMILES: ICC(C(Br)Br)O

Computed Properties

  • Exact Mass: 341.77465
  • Monoisotopic Mass: 341.77519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 50.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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